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Compound of Interest

Compound Name: 3-Methylchromone

Cat. No.: B1206851

This guide provides a foundational overview of 3-Methylchromone, a heterocyclic organic
compound belonging to the chromone family. It is intended for researchers, scientists, and
professionals in drug development who require precise chemical information for this molecule.

Chemical Structure and Nomenclature

The definitive identification of a chemical compound relies on its structure and systematic
nomenclature. 3-Methylchromone is characterized by a benzopyran-4-one core with a methyl
group substituted at the 3-position.

IUPAC Name: 3-methylchromen-4-one[1]
Synonyms: 3-Methyl-4H-1-benzopyran-4-one, 3-Methyl-4H-chromen-4-one

The chemical structure of 3-Methylchromone is depicted in the diagram below, illustrating the
fusion of a benzene ring and a pyran-4-one ring, with the methyl substituent at the third carbon
atom of the pyran ring.

Caption: 2D Chemical Structure of 3-Methylchromone.

Chemical and Physical Properties
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A summary of the key identifiers and properties of 3-Methylchromone is provided in the table
below for easy reference and comparison.

Property Value Source
Molecular Formula C10HsO2 [1]
Molecular Weight 160.17 g/mol [1]
CAS Number 85-90-5
inChi 1S/C10H802/c1-7-6-12-9-5-3-
n
2-4-8(9)10(7)11/h2-6H,1H3
ABJKIHHNDMEBNA-
InChlKey
UHFFFAOYSA-N
SMILES CC1=COc2ccccc2C1=0
Physical Form Solid
Melting Point 68-73 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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